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Compound of Interest

Compound Name: 9H-Thioxanthene, 2-bromo-

Cat. No.: B15416190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 2-bromothioxanthen-9-one. This document is intended

for researchers and professionals in the fields of medicinal chemistry, pharmacology, and

materials science.

Core Molecular Data
2-Bromothioxanthen-9-one is a halogenated derivative of thioxanthen-9-one, a heterocyclic

compound with a sulfur atom in the central ring. Its chemical and physical properties are

summarized below.

Property Value Source(s)

Molecular Formula C₁₃H₇BrOS [1]

Molecular Weight 291.16 g/mol [1]

CAS Number 20077-10-5 [1]

Appearance
White to orange to green

powder to crystal
[1]

Melting Point 164 - 168 °C [1]

Purity ≥ 96% (GC) [1]
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Synthesis and Experimental Protocols
While a detailed, step-by-step experimental protocol for the synthesis of 2-bromothioxanthen-9-

one is not readily available in the public domain, a general synthetic approach involves the

cyclization of a diaryl sulfide precursor. A plausible synthetic route is outlined below.

General Synthesis Workflow
The synthesis of thioxanthen-9-ones can be achieved through the reaction of (2-fluorophenyl)

(2-halophenyl)methanones with a sulfur source, such as sodium sulfide.[2] The following

diagram illustrates a generalized workflow for the synthesis of a thioxanthen-9-one scaffold.
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Precursor Synthesis

Cyclization

1-bromo-2-
fluorobenzene

Grignard Reaction
or Lithiation

2-halobenzaldehyde

Diaryl Methanol
Intermediate Oxidation (e.g., PCC) (2-fluorophenyl)

(2-halophenyl)methanone

Cyclization in DMFNa2S·9H2O 9H-Thioxanthen-9-one
Scaffold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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